Cas no 2637450-04-3 (Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate)

• Product Name: Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate
• CAS No: 2637450-04-3
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• MDL: MFCD34597142
• CID: 5214083
• Update Time: 2025-10-28

Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]-2-propyn-1-ylamino]-3-methoxy-, methyl ester
• Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate
• SY293142

• MDL： MFCD34597142
• Inchi： 1S/C17H21NO5/c1-7-10-18(16(20)23-17(2,3)4)13-9-8-12(15(19)22-6)11-14(13)21-5/h1,8-9,11H,10H2,2-6H3
• InChI Key： NCTXYKWIDNJANV-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)C1C=CC(C(=O)OC)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 473
• XLogP3: 2.6
• Topological Polar Surface Area: 65.099

Additional information on Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate

Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate (CAS No. 2637450-04-3): A Comprehensive Overview

Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate, identified by its CAS number 2637450-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides and esters, characterized by its complex structural framework, which includes a benzene ring substituted with methoxy and carboxylate groups, and an amino group protected by a Boc (tert-butoxycarbonyl) group. The presence of a propynyl group further enhances its chemical diversity, making it a versatile intermediate in synthetic chemistry.

The structural features of Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate make it a valuable building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The Boc protection on the amino group provides stability under various reaction conditions while allowing for selective deprotection when necessary. This characteristic is particularly useful in multi-step synthetic routes where precise control over functional group transformations is essential.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate has been explored as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism. Specifically, researchers have investigated its potential in developing inhibitors for poly(ADP-ribose) polymerase (PARP) enzymes, which play a crucial role in DNA repair and are implicated in various cancers. The propynyl moiety, in particular, has been found to enhance binding affinity to target proteins, making it an attractive feature for drug design.

Additionally, the methoxy group on the benzene ring contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The combination of these structural elements makes Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate a promising candidate for further exploration in medicinal chemistry.

Recent studies have also highlighted the compound's role in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer. By modifying the structure of Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate, researchers have been able to develop novel inhibitors that target specific kinases involved in tumor growth and progression. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as therapeutic agents.

The synthesis of Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate involves several key steps that highlight its complexity as a chemical entity. The process typically begins with the preparation of the benzene ring derivative through nucleophilic aromatic substitution or other coupling reactions. Subsequent functionalization with the Boc group and the propynyl moiety requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The use of Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate as an intermediate has also been extended to the development of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound's structural framework provides a suitable platform for introducing modifications that enhance binding affinity and reduce susceptibility to enzymatic degradation. This approach has led to the discovery of several potent peptidomimetic drugs that are currently under investigation.

In conclusion, Methyl 4-[Boc(2-propynyl)amino]-3-methoxybenzoate (CAS No. 2637450-04-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The ongoing research into its applications underscores its importance as a building block in modern medicinal chemistry.